Cas no 1261755-41-2 (4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl)

4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl is a fluorinated biphenyl derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a trifluoromethoxy group and an amino substituent—enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex molecules. The fluorine atoms contribute to improved metabolic stability and bioavailability in drug development. This compound is particularly useful in the preparation of bioactive molecules, including kinase inhibitors and herbicides, due to its electron-withdrawing and steric effects. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.

4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl structure

1261755-41-2 structure

Product Name:4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl

CAS No:1261755-41-2

MF:C₁₃H₉F₄NO

MW:271.210277318954

CID:4997064

Update Time:2025-05-20

4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl
- Inchi： 1S/C13H9F4NO/c14-11-7-8(18)5-6-9(11)10-3-1-2-4-12(10)19-13(15,16)17/h1-7H,18H2
- InChI Key： RWDVSZFWQADOLE-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CC=CC=1OC(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 297
XLogP3: 4.1
Topological Polar Surface Area: 35.2

4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004049-250mg	4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl	1261755-41-2	97%	250mg	494.40 USD	2021-07-05
Alichem	A011004049-500mg	4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl	1261755-41-2	97%	500mg	839.45 USD	2021-07-05
Alichem	A011004049-1g	4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl	1261755-41-2	97%	1g	1,564.50 USD	2021-07-05

4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl

4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261755-41-2)

4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl, also known by its CAS registry number CAS No. 1261755-41-2, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a biphenyl system with substituents at specific positions. The presence of an amino group at the 4-position, a fluoro group at the 2-position, and a trifluoromethoxy group at the 2'-position imparts distinctive chemical and physical properties to this molecule.

The synthesis of 4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl involves a series of carefully designed reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. These developments are particularly important for scaling up production to meet the growing demand in various industries.

In terms of applications, 4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl has shown promising potential in the development of novel drugs targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate receptor activity, making it a valuable lead compound in drug discovery programs. Additionally, its electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices.

The latest research on this compound has focused on understanding its interaction with biological systems. Preclinical studies have revealed that it exhibits selective binding to certain proteins, which could be exploited for therapeutic purposes. Furthermore, computational modeling techniques have been employed to predict its pharmacokinetic profile, providing insights into its potential efficacy and safety in humans.

In conclusion, 4-Amino-2-fluoro-2'-(trifluoromethoxy)biphenyl (CAS No. 1261755-41-2) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing both medicine and technology.